2-Ethyl-1-({5-[(2-ethylpiperidyl)sulfonyl]naphthyl}sulfonyl)piperidine

• IUPAC Name: 2-ethyl-1-[5-(2-ethylpiperidin-1-yl)sulfonylnaphthalen-1-yl]sulfonylpiperidine
• InChI: InChI=1S/C24H34N2O4S2/c1-3-19-11-5-7-17-25(19)31(27,28)23-15-9-14-22-21(23)13-10-16-24(22)32(29,30)26-18-8-6-12-20(26)4-2/h9-10,13-16,19-20H,3-8,11-12,17-18H2,1-2H3
• InChI Key: ZRTBNJBWFYBMNJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1S(=O)(=O)C2=CC=CC3=C2C=CC=C3S(=O)(=O)N4CCCCC4CC
• Molecular Formula: C24H34N2O4S2
• Molecular Weight: 478.7 g/mol

Description

“2-Ethyl-1-({5-[(2-ethylpiperidyl)sulfonyl]naphthyl}sulfonyl)piperidine” is a compound with the molecular formula C24H34N2O4S2 and a molecular weight of 478.67. It is a derivative of piperidine, a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Synthesis Analysis

Piperidine derivatives are synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. A combination of a quinoline organocatalyst and trifluoroacetic acid as a cocatalyst can afford a series of enantiomerically enriched 2,5- and 2,6-disubstituted protected piperidines.

Molecular Structure Analysis

The molecular structure of “2-Ethyl-1-({5-[(2-ethylpiperidyl)sulfonyl]naphthyl}sulfonyl)piperidine” is based on the piperidine core, a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. The compound is further functionalized with sulfonyl groups attached to a naphthyl ring and a piperidyl ring.

Chemical Reactions Analysis

The synthesis of piperidine derivatives involves various chemical reactions such as hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions. The specific chemical reactions involved in the synthesis of “2-Ethyl-1-({5-[(2-ethylpiperidyl)sulfonyl]naphthyl}sulfonyl)piperidine” are not explicitly mentioned in the available literature.

Future Directions

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety. This suggests that “2-Ethyl-1-({5-[(2-ethylpiperidyl)sulfonyl]naphthyl}sulfonyl)piperidine” and other piperidine derivatives may have potential future applications in drug design and discovery.